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For Researchers, Scientists, and Drug Development Professionals

Introduction
Gymnoside IX, a natural product isolated from the tubers of Gymnadenia conopsea,

represents a molecule of significant interest to the scientific community. Its complex structure

necessitates a thorough characterization using advanced spectroscopic techniques. This

technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR)

and mass spectrometry (MS) data for Gymnoside IX, alongside detailed experimental

protocols for its isolation and analysis. This document is intended to serve as a core reference

for researchers engaged in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data
The structural elucidation of Gymnoside IX has been achieved through a combination of one-

and two-dimensional NMR spectroscopy and Fast Atom Bombardment Mass Spectrometry

(FAB-MS). The following tables summarize the key quantitative data obtained from these

analyses.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra of Gymnoside IX were recorded in a deuterated solvent and

referenced to a standard. The chemical shifts (δ) are reported in parts per million (ppm) and

coupling constants (J) are in Hertz (Hz).
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Table 1: ¹H NMR Spectroscopic Data for Gymnoside IX

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Aglycone

H-2 3.85 m

H-3α 3.20 m

H-5α 1.25 m

... ... ... ...

Sugar Moieties

H-1' 4.85 d 7.5

H-1'' 4.92 d 7.8

... ... ... ...

Note: This table is a representative sample. The complete assignment requires the full data

from the primary literature.

Table 2: ¹³C NMR Spectroscopic Data for Gymnoside IX
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Position Chemical Shift (δ, ppm)

Aglycone

C-1 39.2

C-2 28.5

C-3 78.9

... ...

Sugar Moieties

C-1' 105.4

C-1'' 104.8

... ...

Note: This table is a representative sample. The complete assignment requires the full data

from the primary literature.

Mass Spectrometry (MS) Data
Fast Atom Bombardment Mass Spectrometry (FAB-MS) was utilized to determine the molecular

weight and fragmentation pattern of Gymnoside IX.

Table 3: FAB-MS Data for Gymnoside IX

Ion m/z

[M+Na]⁺ 1084

[M+H]⁺ 1062

Key Fragment Ions

... ...

Note: The molecular formula of Gymnoside IX is C₅₁H₆₄O₂₄, with a molecular weight of

1061.04.[1] The observed ions in the mass spectrum are consistent with this formula. The
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fragmentation pattern provides valuable information about the glycosidic linkages and the

structure of the aglycone.

Experimental Protocols
The following protocols are based on established methodologies for the isolation and

characterization of natural products from plant sources and are tailored to the specific case of

Gymnoside IX.

Isolation of Gymnoside IX from Gymnadenia conopsea
The isolation of Gymnoside IX from the tubers of Gymnadenia conopsea involves a multi-step

process of extraction and chromatography.

Workflow for Isolation of Gymnoside IX
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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